2-(2-Methylquinolin-8-yl)acetonitrile

• Molecular Formula: C12H10N2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-(2-methylquinolin-8-yl)acetonitrile
• InChI: InChI=1S/C12H10N2/c1-9-5-6-10-3-2-4-11(7-8-13)12(10)14-9/h2-6H,7H2,1H3
• InChI Key: QKTGUMAKZHQPGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2CC#N)C=C1

Description

2-(2-Methylquinolin-8-yl)acetonitrile is a useful research compound. Its molecular formula is C12H10N2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8-(bromomethyl)-2-methylquinoline (1.50 g, 6.35 mmol) in DMSO (20 mL) was added NaCN (0.62 g, 12.7 mmol). The mixture was stirred at ambient temperature for 10 minutes. Water (100 mL) and ether (100 mL) were added. The organic layer was separated, washed with brine, dried (sodium sulfate), and concentrated under reduced pressure. The residue was purified by flash chromatography on silica gel (1:1 hexane/ethyl acetate) to give 2-(2-methylquinolin-8-yl)acetonitrile (0.75 g, 58.3%) as a solid.